Cas no 33281-91-3 (Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel-)
33281-91-3 structure
Product Name:Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel-
CAS No:33281-91-3
MF:C10H18OS
MW:186.314321994781
CID:307471
PubChem ID:6951712
Update Time:2025-04-19
Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel-
- (2R,5R)-5-methyl-2-(1-methyl-1-sulfanylethyl)cyclohexanone
- trans-2-(1-Mercapto-1-methylethyl)-5-methylcyclohexan-1-one
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- Inchi: 1S/C10H18OS/c1-7-4-5-8(9(11)6-7)10(2,3)12/h7-8,12H,4-6H2,1-3H3/t7-,8-/m1/s1
- InChI Key: RVOKNSFEAOYULQ-HTQZYQBOSA-N
- SMILES: SC(C)(C)[C@H]1C(C[C@H](C)CC1)=O
Computed Properties
- Exact Mass: 186.10794
- Monoisotopic Mass: 186.107836
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.1
- XLogP3: 2.3
Experimental Properties
- Density: 0.997
- Boiling Point: 273.1°Cat760mmHg
- Flash Point: 108.3°C
- Refractive Index: 1.489
- PSA: 17.07
Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel- Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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